Cas no 79801-37-9 (Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl-)
79801-37-9 structure
Product Name:Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl-
Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Bicyclo(3.1.1)heptan-6-one, 7,7-dimethyl-
- 6,6-dimethylbicyclo[3.1.1]heptan-7-one
- Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl-
- 7,7-dimethylbicyclo[3.1.1]heptan-6-one
- DTXSID201000746
- 79801-37-9
-
- Inchi: 1S/C9H14O/c1-9(2)6-4-3-5-7(9)8(6)10/h6-7H,3-5H2,1-2H3
- InChI Key: XPXBDAVIMPZNSQ-UHFFFAOYSA-N
- SMILES: O=C1C2CCCC1C2(C)C
Computed Properties
- Exact Mass: 138.104
- Monoisotopic Mass: 138.104
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 0.986
- Boiling Point: 196.3°C at 760 mmHg
- Flash Point: 65.5°C
- Refractive Index: 1.479
Bicyclo[3.1.1]heptan-6-one,7,7-dimethyl- Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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